Cas no 1261453-29-5 (Methyl 2-(3-bromo-4-methylphenyl)acetate)

• Product Name: Methyl 2-(3-bromo-4-methylphenyl)acetate
• CAS No: 1261453-29-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4691881
• PubChem ID: 75481809
• Update Time: 2025-05-20

Methyl 2-(3-bromo-4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-4-methylphenyl)acetate
• NE24269
• Methyl 2-(3-bromo-4-methylphenyl)acetate

• Inchi： 1S/C10H11BrO2/c1-7-3-4-8(5-9(7)11)6-10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： AVYUTZOUDJUCGB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(3-bromo-4-methylphenyl)acetate

Methyl 2-(3-bromo-4-methylphenyl)acetate: A Comprehensive Overview

Methyl 2-(3-bromo-4-methylphenyl)acetate, also known by its CAS number 1261453-29-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a methyl group, an acetyl group, and a brominated aromatic ring. The combination of these functional groups makes it an ideal candidate for use in synthesis reactions, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of Methyl 2-(3-bromo-4-methylphenyl)acetate in the development of novel drug candidates. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, leveraging its brominated aromatic ring for nucleophilic substitution reactions. This approach has shown promise in creating compounds with enhanced pharmacokinetic properties, making it a valuable tool in drug discovery.

The synthesis of Methyl 2-(3-bromo-4-methylphenyl)acetate typically involves a multi-step process that begins with the bromination of toluene derivatives. The subsequent acetylation step introduces the acetyl group, which plays a critical role in stabilizing the molecule and enhancing its reactivity. This compound is also known for its stability under various reaction conditions, making it suitable for large-scale production.

In terms of applications, Methyl 2-(3-bromo-4-methylphenyl)acetate has found extensive use in the synthesis of heterocyclic compounds, which are essential components of many pharmaceutical agents. Its ability to undergo various coupling reactions has made it a popular choice among chemists for constructing complex molecular frameworks. Additionally, this compound has been employed in the development of agrochemicals, where its brominated aromatic ring contributes to the design of more effective pesticides and herbicides.

Recent advancements in green chemistry have also brought attention to the environmental impact of synthesizing and using Methyl 2-(3-bromo-4-methylphenyl)acetate. Researchers are exploring more sustainable methods to produce this compound, such as using renewable feedstocks and optimizing reaction conditions to minimize waste. These efforts align with global initiatives to promote environmentally friendly chemical practices.

The unique properties of Methyl 2-(3-bromo-4-methylphenyl)acetate make it a valuable asset in both academic and industrial settings. Its role as an intermediate in organic synthesis continues to expand as new applications are discovered. With ongoing research and development, this compound is poised to play an even greater role in advancing chemical science and technology.